Cas no 508-54-3 (14-hydroxycodeinone)

14-hydroxycodeinone structure
14-hydroxycodeinone structure
Product Name:14-hydroxycodeinone
CAS No:508-54-3
MF:C18H19NO4
MW:313.347765207291
CID:839082
PubChem ID:9926820
Update Time:2025-04-19

14-hydroxycodeinone Chemical and Physical Properties

Names and Identifiers

    • 14-hydroxycodeinone
    • 14-hydroxy-codeinone
    • 4-(9b-ethyl-5-methoxy-1,2,3,3a,8,9,9a,9b-octahydro-phenanthro[4,5-bcd]furan-3-yl)-morpholine
    • Morpholine,4-(9bb-ethyl-1,2,3,3ab,8,9,9ab,9b-octahydro-5-methoxyphenanthro[4,5-bcd]furan-3-yl)-(8CI)
    • Morpholine,4-(9b-ethyl-1,2,3,3a,8,9,9a,9b-octahydro-5-methoxyphenanthro[4,5-bcd]furan-3-yl)-,[3S-(3a,3ab,9ab,9bb)]-(9CI)
    • Oxycodone impurity D
    • EINECS 208-085-8
    • MORPHINAN-6-ONE, 7,8-DIDEHYDRO-4,5-EPOXY-14-HYDROXY-3-METHOXY-17-METHYL-, (5-.ALPHA.)-
    • (5alpha)-7,8-Didehydro-4,5-epoxy-14-hydroxy-3-methoxy-17-methylmorphinan-6-one
    • DTXSID801316557
    • 91138F771G
    • CODEINONE, 14-HYDROXY-
    • 7,8-Didehydro-4,5alpha-epoxy-14-hydroxy-3-methoxy-17-methylmorphinan-6-one (14-Hydroxycodeinone)
    • Hydroxycodeinone
    • (5.ALPHA.)-7,8-DIDEHYDRO-4,5-EPOXY-14-HYDROXY-3-METHOXY-17-METHYLMORPHINAN-6-ONE
    • CODEINE MONOHYDRATE IMPURITY K [EP IMPURITY]
    • 14-Hydroxy Codeinone
    • Q27271360
    • HYDROXYCODEINONE [MI]
    • BRN 4552573
    • UNII-91138F771G
    • Morphinan-6-one, 7,8-didehydro-4,5-epoxy-14-hydroxy-3-methoxy-17-methyl-, (5-alpha)-
    • 14.BETA.-HYDROXYCODEINONE
    • OXYCODONE HYDROCHLORIDE IMPURITY D [EP IMPURITY]
    • SCHEMBL38000
    • 508-54-3
    • CODEINE HYDROCHLORIDE DIHYDRATE IMPURITY K [EP IMPURITY]
    • CODEINE PHOSPHATE HEMIHYDRATE IMPURITY K [EP IMPURITY]
    • Inchi: 1S/C18H19NO4/c1-19-8-7-17-14-10-3-4-12(22-2)15(14)23-16(17)11(20)5-6-18(17,21)13(19)9-10/h3-6,13,16,21H,7-9H2,1-2H3/t13-,16+,17+,18-/m1/s1
    • InChI Key: YYCRAERBSFHMPL-XFKAJCMBSA-N
    • SMILES: O1C2=C(C=CC3C[C@@H]4[C@@]5(C=CC([C@H]1[C@@]5(C=32)CCN4C)=O)O)OC

Computed Properties

  • Exact Mass: 313.13100
  • Monoisotopic Mass: 313.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.2389 (rough estimate)
  • Melting Point: 275°C (rough estimate)
  • Boiling Point: 453.15°C (rough estimate)
  • Refractive Index: 1.5100 (estimate)
  • PSA: 59.00000
  • LogP: 1.35280
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.